4-[(4-ethylbenzyl)amino]phenol

• IUPAC Name: 4-[(4-ethylphenyl)methylamino]phenol
• InChI: InChI=1S/C15H17NO/c1-2-12-3-5-13(6-4-12)11-16-14-7-9-15(17)10-8-14/h3-10,16-17H,2,11H2,1H3
• InChI Key: DKKYUXYUADHFGE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CNC2=CC=C(C=C2)O
• Molecular Formula: C15H17NO
• Molecular Weight: 227.30 g/mol

Description

4-[(4-ethylbenzyl)amino]phenol (EBAP) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a phenolic compound with the chemical formula C15H17NO and a molecular weight of 231.30 g/mol. EBAP is a yellow crystalline powder with a melting point of 139-141°C.

Mechanism of Action

The mechanism of action of 4-[(4-ethylbenzyl)amino]phenol is not fully understood, but it is believed to involve the inhibition of various enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammation and cancer cell growth. 4-[(4-ethylbenzyl)amino]phenol has also been shown to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
4-[(4-ethylbenzyl)amino]phenol has been shown to possess various biochemical and physiological effects, including antioxidant and anti-inflammatory properties. It has been found to scavenge free radicals and reduce oxidative stress, which can lead to various diseases, including cancer, diabetes, and cardiovascular disease. 4-[(4-ethylbenzyl)amino]phenol has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

4-[(4-ethylbenzyl)amino]phenol has several advantages for lab experiments, including its low cost, easy availability, and relatively low toxicity. However, its solubility in water is limited, which can make it difficult to use in certain experiments. Additionally, its mechanism of action is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on 4-[(4-ethylbenzyl)amino]phenol, including its potential use as a therapeutic agent for various diseases, including cancer, diabetes, and cardiovascular disease. Further studies are needed to fully understand its mechanism of action and to optimize its efficacy and safety. Additionally, research is needed to explore its potential applications in agriculture and environmental science, including its use as a plant growth enhancer and corrosion inhibitor.

Synthesis Methods

4-[(4-ethylbenzyl)amino]phenol can be synthesized using various methods, including the reduction of 4-nitrophenyl-4-ethylbenzyl ether with iron powder and hydrochloric acid, followed by the reaction with sodium hydroxide. Another method involves the reaction of 4-nitrophenol with 4-ethylbenzylamine in the presence of a reducing agent, such as iron powder or sodium dithionite.

Scientific Research Applications

4-[(4-ethylbenzyl)amino]phenol has been extensively studied for its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, 4-[(4-ethylbenzyl)amino]phenol has been shown to possess antioxidant, anti-inflammatory, and anticancer properties. It has been found to inhibit the growth of various cancer cells, including breast, lung, and liver cancer cells. In agriculture, 4-[(4-ethylbenzyl)amino]phenol has been shown to enhance plant growth and improve crop yield. In environmental science, 4-[(4-ethylbenzyl)amino]phenol has been used as a corrosion inhibitor and as a dye in the textile industry.